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Compound of Interest

Compound Name: Cyclohexanediacetic acid

CAS No.: 4355-11-7

Cat. No.: B195787

Get Quote

Cyclohexanediacetic acid and its related dicarboxylic isomers represent a class of

compounds pivotal in polymer chemistry, materials science, and as intermediates in

pharmaceutical synthesis, notably in the production of gabapentin from 1,1-

cyclohexanediacetic acid[1]. The seemingly subtle variation in the substitution pattern on the

cyclohexane ring—be it geminal (1,1-), vicinal (1,2-), or more distant (1,3-, 1,4-)—gives rise to a

profound divergence in their physicochemical properties. Among the most sensitive and

informative of these properties is the melting point.

This guide, intended for researchers and drug development professionals, moves beyond a

simple tabulation of values. It delves into the causal relationships between molecular structure,

stereochemistry, and the macroscopic property of melting temperature. Understanding these

principles is not merely academic; it is fundamental to predicting material behavior, designing

purification strategies, and ensuring the integrity of synthetic pathways. We will explore the

theoretical underpinnings, present a comprehensive dataset for key isomers, provide field-

proven experimental protocols, and discuss the challenges inherent in accurately

characterizing these molecules.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b195787#bc-rfq
https://www.benchchem.com/product/b195787/docs?utm_src=pdf-body#introduction-the-structural-significance-of-cyclohexanediacetic-acid-isomers
https://www.benchchem.com/product/b195787/docs?utm_src=pdf-body#introduction-the-structural-significance-of-cyclohexanediacetic-acid-isomers
http://www.tdchem.com/en/index.php?m=home&c=View&a=index&aid=485
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195787?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pillar 1: The Theoretical Framework of Melting Point
in Dicarboxylic Acids
The melting point of a crystalline solid is the temperature at which it transitions from an ordered

solid state to a disordered liquid state. This transition requires sufficient energy to overcome the

intermolecular forces holding the molecules in a fixed crystal lattice. For cyclohexanediacetic
acid isomers, the key factors governing these forces are hydrogen bonding, van der Waals

forces, and, critically, molecular symmetry and packing efficiency.

Hydrogen Bonding: The two carboxylic acid groups (–COOH) are potent hydrogen bond

donors and acceptors. In the solid state, these groups typically form dimeric structures,

creating strong, directional intermolecular links that significantly raise the energy required to

break the lattice. This is why dicarboxylic acids generally exhibit much higher melting points

than monocarboxylic acids of similar molecular weight[2].

Molecular Symmetry and Crystal Packing: The efficiency with which molecules can pack into

a crystal lattice is arguably the most important factor in explaining the dramatic differences

between isomers.

Trans Isomers: The trans configuration, where the two substituent groups are on opposite

sides of the cyclohexane ring's plane, results in a more linear, symmetrical, and rigid

molecule. This high degree of symmetry allows for very efficient and dense packing in the

crystal lattice, maximizing intermolecular van der Waals forces. The result is a

thermodynamically stable crystal that requires a great deal of thermal energy to disrupt,

leading to a very high melting point[2]. The trans-1,4 isomer is a prime example of this

phenomenon.

Cis Isomers: The cis configuration places the substituent groups on the same side of the

ring's plane. This creates a "kink" in the molecular geometry, reducing its symmetry and

hindering its ability to pack tightly. The resulting crystal lattice is less stable, with weaker

overall intermolecular forces, and consequently, a significantly lower melting point

compared to its trans counterpart[3][4].

The following diagram illustrates the fundamental structural difference that dictates packing

efficiency.
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Caption: Logical relationship between molecular geometry and melting point.

Pillar 2: Quantitative Data and Isomeric Comparison
The theoretical principles are clearly reflected in the empirical data. The following table

summarizes the reported melting points for various isomers of cyclohexanediacetic and

dicarboxylic acids. The dramatic difference between the cis and trans isomers, particularly for

the 1,4-substituted acid, is a stark illustration of the packing efficiency principle.
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Compound Name
Isomer/Stereochem
istry

CAS Number Melting Point (°C)

1,1-

Cyclohexanediacetic

Acid

- 4355-11-7 181 - 185[5][6]

1,2-

Cyclohexanedicarbox

ylic Acid

cis 610-09-3 198 (dec.)[7]

1,2-

Cyclohexanedicarbox

ylic Acid

trans 2305-32-0 228 - 230[8]

1,3-

Cyclohexanedicarbox

ylic Acid

cis 2305-31-9 163 - 167[9]

1,4-

Cyclohexanedicarbox

ylic Acid

cis 619-81-8 168 - 170[10]

1,4-

Cyclohexanedicarbox

ylic Acid

trans 619-82-9 >300

(dec.) indicates that the compound decomposes at its melting point.

Pillar 3: Experimental Protocols and Methodological
Integrity
Accurate melting point determination is contingent on two factors: the purity of the sample and

the integrity of the measurement technique. A sharp melting range is a classic indicator of high

purity, whereas a broad and depressed melting range suggests the presence of impurities.

Protocol 1: Sample Purification via Single-Solvent
Recrystallization
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Rationale: Recrystallization is a fundamental purification technique that exploits differences in

solubility between the compound of interest and its impurities in a given solvent at different

temperatures. An ideal solvent will dissolve the compound sparingly at room temperature but

readily at its boiling point, while impurities remain either insoluble at high temperatures or

soluble at low temperatures[11][12].

Methodology:

Solvent Selection: In a small test tube, test the solubility of a small amount (~10-20 mg) of

the crude acid in various solvents (e.g., water, ethanol, ethyl acetate). The ideal solvent will

dissolve the solid when heated but will show low solubility when cool. For many dicarboxylic

acids, water or ethanol/water mixtures are effective[12].

Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the

chosen solvent to just cover the solid. Heat the flask on a hot plate, bringing the solvent to a

gentle boil. Add more hot solvent dropwise, swirling continuously, until the solid just dissolves

completely[13]. Using the absolute minimum amount of hot solvent is critical for maximizing

yield.

Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration.

Use a pre-heated funnel and fluted filter paper to quickly filter the hot solution into a clean,

pre-heated Erlenmeyer flask. This prevents premature crystallization in the funnel.

Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and

undisturbed to room temperature. Slow cooling promotes the formation of large, pure

crystals. Rushing this step by immediate immersion in an ice bath will trap impurities.

Chilling: Once the flask has reached room temperature and crystal growth appears

complete, place it in an ice-water bath for at least 20 minutes to maximize the precipitation of

the product from the mother liquor[13].

Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

Washing: With the vacuum still applied, wash the crystals with a small portion of ice-cold

recrystallization solvent to remove any adhering impurities from the mother liquor. Using cold

solvent is crucial to avoid redissolving the product[13].
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Drying: Allow the crystals to dry completely on the filter paper with continued suction. For a

final drying step, the crystals can be transferred to a watch glass and placed in a drying oven

at a temperature well below the compound's melting point.

Protocol 2: Melting Point Determination by Capillary
Method
Rationale: This standard technique involves heating a small sample of the solid in a capillary

tube within a calibrated heating block and observing the temperature range over which the

solid melts.

Caption: Standard workflow for capillary melting point determination.

Methodology:

Sample Preparation: Ensure the purified crystals from Protocol 1 are completely dry and

finely powdered. Tap the open end of a glass capillary tube into the powder to load a small

amount of sample. Invert the tube and tap it gently on a hard surface to pack the sample into

the sealed end. The sample height should be 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Initial Heating: Set the apparatus to heat rapidly to a temperature approximately 20°C below

the expected melting point (from the data in the table).

Rate of Heating: Once the temperature is near the expected melting point, reduce the

heating rate to 1-2°C per minute. A slow, controlled heating rate is essential for an accurate

reading.

Observation and Recording:

T1 (Onset): Carefully observe the sample. Record the temperature at the very first sign of

melting (the appearance of a clear liquid droplet).

T2 (Clear Point): Continue heating slowly and record the temperature at which the last

solid particle melts, and the entire sample becomes a clear liquid.
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Reporting: The melting point is reported as the range from T1 to T2. A pure compound will

typically have a sharp melting range of 1-2°C.

Advanced Considerations and Potential Pitfalls
For dicarboxylic acids, particularly those where the carboxyl groups are in close proximity (e.g.,

cis-1,2-cyclohexanedicarboxylic acid), heating can induce an intramolecular dehydration

reaction to form a cyclic anhydride[14]. This is a chemical transformation, not a phase

transition. If this occurs, the observed "melting" behavior will be that of the anhydride being

formed, or a complex mixture, leading to an inaccurate and often broad melting range. The

notation of "decomposition" for the cis-1,2 isomer melting point suggests this possibility[7].

Techniques like Differential Scanning Calorimetry (DSC) can be invaluable here, as they can

distinguish between an endothermic melting event and an endothermic decomposition event,

which often presents a different peak shape on the thermogram.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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